Cas no 701298-97-7 (3-Bromo-6,7,8,9-tetrahydro-5h-imidazo1,2-aazepine)

• Product Name: 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo1,2-aazepine
• CAS No: 701298-97-7
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD08235254
• CID: 1024674
• PubChem ID: 26967386
• Update Time: 2025-10-28

3-Bromo-6,7,8,9-tetrahydro-5h-imidazo1,2-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine
• ACMC-209od1
• ANW-35843
• CTK5D1893
• SBB054640
• SureCN950413
• SCHEMBL950413
• J-512060
• FT-0685868
• BS-29282
• DTXSID30650370
• SY014015
• A866671
• MFCD08235254
• AKOS015835768
• EN300-329025
• BDB29897
• UWZONBZFTQTRBD-UHFFFAOYSA-N
• 701298-97-7
• CS-0145160
• F11730
• 3-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine
• DB-022762
• 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo1,2-aazepine

• MDL： MFCD08235254
• Inchi： 1S/C8H11BrN2/c9-7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5H2
• InChI Key： UWZONBZFTQTRBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2CCCCCN21

Computed Properties

• Exact Mass: 214.01100
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.37200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo1,2-aazepine

3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,2-a]Azepine: A Comprehensive Overview

The compound with CAS No 701298-97-7, known as 3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,2-a]Azepine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of imidazoazepines, which are heterocyclic compounds with unique structural and functional properties. The imidazo[1,2-a]azepine core of this molecule is particularly notable for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of imidazoazepines in the design of bioactive molecules. These compounds are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The presence of a bromine substituent at the 3-position in 3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,2-a]Azepine adds further complexity to its structure and potentially enhances its pharmacological properties. This substitution can influence the molecule's lipophilicity, stability, and interactions with biological systems.

The synthesis of 3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,2-a]Azepine involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Researchers have employed various strategies to construct the imidazoazepine ring system, including cyclization reactions of appropriately substituted diamines and aldehydes. The introduction of the bromine substituent is typically achieved through electrophilic aromatic substitution or other halogenation techniques. These methods underscore the importance of precise control over reaction conditions to achieve the desired product.

From a structural standpoint, 3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,2-a]Azepine exhibits a unique combination of aromaticity and hydrogen bonding capabilities. The imidazoazepine core consists of two fused rings: an imidazole ring and an azepine ring. This arrangement creates a rigid yet flexible framework that can accommodate various functional groups. The tetrahydro substitution pattern further contributes to the molecule's stability and potential for interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 3-Bromo-6,7,8,9-Tetrahydro-5H-Imidazo[1,a]Azepine at atomic levels. These studies have provided insights into its electronic properties and reactivity patterns. For instance, density functional theory (DFT) calculations have revealed that the bromine substituent significantly alters the electron distribution within the molecule. This modification can enhance its ability to act as a ligand in metalloenzyme systems or as a substrate in enzymatic reactions.

In terms of applications,3-Bromo-imidazoazepines are being explored for their potential roles in drug development. Their ability to modulate GPCRs makes them promising candidates for treating conditions such as hypertension and neurodegenerative diseases. Additionally,the tetrahydro substitution pattern may improve their bioavailability and reduce off-target effects.

The study of imidazo[1,a]azepines has also led to advancements in materials science.The unique electronic properties of these compounds make them suitable for applications in organic electronics,such as field-effect transistors (FETs) and light-emitting diodes (LEDs).The incorporation of bromine substituents further expands their utility by tuning their optical and electrical properties.

In conclusion,3-Bromo-imidazo[1,a]azepines represent a compelling class of compounds with diverse applications across multiple disciplines.Their structural complexity combined with functional versatility positions them as valuable tools for advancing scientific research.The ongoing exploration into their properties promises to unlock new possibilities in drug discovery/materials science.